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Compound of Interest

Compound Name: 1,4-Oxathiane

Cat. No.: B103149 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the key physical constants of 1,4-
Oxathiane, a heterocyclic compound of interest to researchers, scientists, and professionals in

drug development. This document summarizes critical data, outlines experimental protocols for

their determination, and presents a logical workflow for its synthesis.

Core Physical Properties of 1,4-Oxathiane
1,4-Oxathiane (CAS No. 15980-15-1) is a six-membered heterocyclic compound containing

both an oxygen and a sulfur atom. Understanding its physical properties is fundamental for its

application in chemical synthesis and pharmaceutical research.

Quantitative Data Summary
The boiling point and density of 1,4-Oxathiane have been determined and are presented

below. These values are crucial for handling, purification, and reaction setup.
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Physical Constant Value Conditions

Boiling Point 147 °C At 755 mmHg

147-148 °C Not specified

Density 1.114 g/mL At 25 °C

1.117 g/mL Not specified

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

boiling point and density of a liquid compound such as 1,4-Oxathiane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for this determination is the micro-boiling point or

capillary method.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum heating block)

Clamps and stand

Procedure:

A small volume of the liquid sample (a few milliliters) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
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The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb

are at the same level.

The assembly is immersed in a heating bath.

The heating bath is gently heated. Initially, a stream of bubbles will emerge from the open

end of the capillary tube as the trapped air expands and escapes.

As the temperature approaches the boiling point, a rapid and continuous stream of bubbles

will be observed.

Heating is then discontinued. The liquid will begin to cool.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.[1][2][3]

Determination of Density
The density of a liquid is its mass per unit volume. This can be determined by accurately

measuring the mass of a known volume of the liquid.[4]

Apparatus:

Volumetric flask or graduated cylinder (e.g., 10 mL or 25 mL)

Electronic balance (accurate to at least three decimal places)

Thermometer

Procedure:

The mass of a clean, dry volumetric flask or graduated cylinder is accurately measured using

an electronic balance.[5]

The liquid sample is carefully added to the flask up to the calibration mark.

The mass of the flask containing the liquid is then measured.
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The mass of the liquid is determined by subtracting the mass of the empty flask from the

mass of the filled flask.[5]

The density is calculated by dividing the mass of the liquid by its known volume.[4][5]

The temperature of the liquid is recorded as density is temperature-dependent.

Logical Workflow Visualization
The synthesis of 1,4-Oxathiane can be achieved through various routes. One common method

involves the reaction of 2-chloroethyl ether with a sulfide source. The following diagram

illustrates a generalized workflow for such a synthesis and subsequent purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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